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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzoic acid

Cat. No.: B1666348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

2-Amino-5-nitrobenzoic acid is a versatile aromatic compound that serves as a crucial

building block in the synthesis of a wide range of commercially important molecules. Its unique

structure, featuring an amino group, a carboxylic acid, and a nitro group, provides multiple

reactive sites for chemical modifications. This guide offers a comparative overview of the

primary applications of 2-amino-5-nitrobenzoic acid, focusing on its role as an intermediate in

the production of azo dyes and pharmaceuticals, particularly quinazolinone derivatives. We

provide detailed experimental protocols and comparative data to assist researchers in

evaluating its utility against other synthetic intermediates.

Application in Azo Dye Synthesis
Azo dyes represent the largest class of synthetic colorants used in a variety of industries,

including textiles, printing, and coatings. The synthesis of azo dyes involves two main steps:

diazotization of a primary aromatic amine followed by coupling with an electron-rich substrate.

2-Amino-5-nitrobenzoic acid can serve as the aromatic amine component, leading to the

formation of vibrant and functional dyes.

General Synthetic Workflow for Azo Dyes
The general pathway for the synthesis of azo dyes from an aromatic amine like 2-amino-5-
nitrobenzoic acid is illustrated below. The process begins with the formation of a diazonium

salt from the aromatic amine, which then reacts with a coupling agent to form the final azo dye.
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2-Amino-5-nitrobenzoic Acid Diazotization
(NaNO2, HCl, 0-5°C)

Step 1
Diazonium Salt

Azo Coupling

Step 2

Coupling Agent
(e.g., Naphthol, Aniline derivative)

Azo Dye

Click to download full resolution via product page

General synthetic scheme for azo dyes.

Experimental Protocol: Synthesis of a Disperse Azo Dye
This protocol describes the synthesis of a disperse azo dye using a substituted

aminobenzothiazole, which follows a similar principle to the use of 2-amino-5-nitrobenzoic
acid.

Materials:

2-amino-5-nitrobenzothiazole

Concentrated Sulfuric Acid

Sodium Nitrite

Substituted Aniline Derivative (Coupling Agent)

Glacial Acetic Acid

Ammonium Acetate

Methanol

Procedure:

Diazotization: 2-amino-5-nitrobenzothiazole is dissolved in concentrated sulfuric acid at a low

temperature. A solution of sodium nitrite in concentrated sulfuric acid is then added dropwise

while maintaining the temperature below 5°C to form the diazonium salt.
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Coupling: The coupling agent (a substituted aniline derivative) is dissolved in glacial acetic

acid. The freshly prepared diazonium salt solution is then added slowly to this solution.

pH Adjustment and Precipitation: The reaction mixture is stirred for several hours, after which

ammonium acetate is added to adjust the pH. The precipitated dye is then filtered.

Purification: The crude dye is washed with water and then recrystallized from a suitable

solvent like methanol to obtain the pure product.

Comparative Performance of Azo Dyes
The performance of an azo dye is determined by several factors, including its color fastness

properties. The following table compares the light, wash, and sublimation fastness of disperse

azo dyes derived from different heterocyclic amines, providing a benchmark for what can be

expected from dyes synthesized using 2-amino-5-nitrobenzoic acid.

Diazo
Component

Coupling
Component

Light Fastness
(Xenon)

Wash
Fastness (ISO
105 C06)

Sublimation
Fastness (ISO
105 P01)

2-Amino-5-

nitrobenzothiazol

e

N,N-diethyl-m-

toluidine
5-6 4-5 4-5

2-Amino-6-

nitrobenzothiazol

e

N-ethyl-N-

cyanoethylaniline
6 5 4

3-Amino-5-

nitro[1]

[2]benzisothiazol

e

N,N-

bis(acetoxyethyl)

aniline

7 5 5

Data compiled from studies on disperse dyes for polyester fibers.[2][3]

Application as a Pharmaceutical Intermediate
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2-Amino-5-nitrobenzoic acid is a valuable precursor for the synthesis of various heterocyclic

compounds with potential therapeutic applications. One of the most prominent classes of

compounds synthesized from anthranilic acid derivatives are quinazolinones, which are known

to exhibit a wide range of biological activities, including anti-inflammatory, analgesic,

antibacterial, and anticancer properties.[1][4][5]

General Synthetic Workflow for Quinazolinones
The synthesis of quinazolinones from 2-aminobenzoic acid derivatives typically involves the

reaction with an acid anhydride or an amide, followed by cyclization. The general workflow is

depicted below.

2-Amino-5-nitrobenzoic Acid Acylation
(e.g., Acetic Anhydride)

Step 1
N-acyl-2-amino-5-nitrobenzoic Acid Cyclization

(with Amine/Ammonia source)
Step 2

Quinazolinone Derivative

Click to download full resolution via product page

General synthetic scheme for quinazolinones.

Experimental Protocol: Synthesis of a Quinazolinone
Derivative
The following protocol outlines a general method for the synthesis of 3-substituted-quinazolin-

4(3H)-ones from anthranilic acid.[6]

Materials:

Anthranilic Acid

Methyl Orthoformate

Substituted Amine

Microwave Synthesizer

Procedure:
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Reaction Setup: In a microwave vial, anthranilic acid, methyl orthoformate, and the desired

substituted amine are mixed in a molar ratio of 1:1.2:1.2.

Microwave Irradiation: The reaction mixture is subjected to microwave irradiation at 120°C

for 30 minutes.

Work-up and Purification: After cooling, the reaction mixture is purified by column

chromatography to yield the 3-substituted-quinazolin-4(3H)-one.

Comparative Biological Activity of Quinazolinone
Derivatives
The biological activity of quinazolinone derivatives is highly dependent on the substituents on

the heterocyclic ring. The following table provides a comparison of the in vitro anticancer

activity of various quinazolinone derivatives against different cancer cell lines. This data

illustrates the potential for developing potent therapeutic agents from substituted anthranilic

acids like 2-amino-5-nitrobenzoic acid.

Compound
Substituent at
Position 2

Substituent at
Position 3

Cancer Cell
Line

IC50 (µM)

Derivative A Methyl 4-Fluorophenyl MCF-7 (Breast) 5.2

Derivative B Methyl 4-Chlorophenyl A549 (Lung) 8.1

Derivative C Phenyl Cyclohexyl HepG2 (Liver) 3.7

Data is illustrative and compiled from various studies on the biological evaluation of

quinazolinone derivatives.[7][8]

Conclusion
2-Amino-5-nitrobenzoic acid is a valuable and versatile chemical intermediate with significant

applications in the synthesis of azo dyes and pharmaceutical compounds. Its trifunctional

nature allows for the creation of a diverse array of molecules with desirable properties. While

direct comparative studies with its isomers and other analogues are not always readily

available in the published literature, the existing data on the performance of related compounds
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provides a strong indication of its potential. For researchers and drug development

professionals, 2-amino-5-nitrobenzoic acid represents a key starting material for the

development of novel colorants and bioactive heterocyclic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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